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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
for 6-Bromo-2-hexanol is not readily available in the public domain. The information presented
herein is compiled from available data for structurally related compounds, primarily 6-Bromo-1-
hexanol, and general knowledge of bromoalkanes. This guide should be used for informational
purposes and as a precautionary measure. A substance-specific risk assessment should
always be conducted before handling 6-Bromo-2-hexanol.

Introduction

6-Bromo-2-hexanol is a halogenated alcohol of interest in organic synthesis and potentially in
the development of novel pharmaceutical intermediates. Its bifunctional nature, possessing
both a hydroxyl group and a bromine atom, allows for a variety of chemical transformations.
However, the lack of specific safety and toxicological data for this isomer necessitates a
cautious approach to its handling, storage, and disposal. This technical guide aims to provide a
summary of the available information and general safety protocols applicable to this class of
compounds.
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Physicochemical and Toxicological Data

Quantitative data for 6-Bromo-2-hexanol is sparse. The following tables summarize the

available computed data for 6-Bromo-2-hexanol and the experimentally derived data for the

closely related isomer, 6-Bromo-1-hexanol, for comparative purposes.

Table 1: Physicochemical Properties of 6-Bromo-2-hexanol and Related Compounds

6-Bromo-2-methyl-

6-Bromo-2-hexanol 6-Bromo-1-hexanol

Property . 2-hexanol
(Computed) (Experimental)

(Computed)
Molecular Formula CeH13BrO[1] CeH13BrO[2] C7H1sBrO[3]
Molecular Weight 181.07 g/mol 181.07 g/mol [2] 195.10 g/mol [3]
CAS Number Not readily available 4286-55-9[2] 131711-78-9[4]

- , _ 105-106 °C at 5 )
Boiling Point Not available Not available
mmHg

Density Not available 1.384 g/mL at 25 °C Not available
Refractive Index Not available n20/D 1.482 Not available

Table 2: Toxicological and Safety Data for 6-Bromo-1-hexanol

(for reference)

Hazard Category Classification

Precautionary Statements

Skin Corrosion/Irritation Category 2[5]

H315: Causes skin irritation.[5]

Serious Eye Damage/Irritation Category 2[5]

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity Category 3 (Respiratory
(Single Exposure) system)[5]

H335: May cause respiratory

irritation.

Experimental Protocols
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Specific experimental protocols for the synthesis or use of 6-Bromo-2-hexanol are not well-
documented in publicly accessible literature. However, a general method for the synthesis of a
related compound, 6-Bromohexan-2-one, involves the Swern oxidation of 6-bromohexan-2-ol.

[6]

For the synthesis of the related isomer, 6-Bromo-1-hexanol, a common method is the selective
monobromination of 1,6-hexanediol using hydrobromic acid in toluene.[7][8]

General Laboratory Handling Workflow

The following diagram illustrates a general workflow for the safe handling of hazardous
chemical reagents like bromoalkanes in a laboratory setting.
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General Laboratory Workflow for Handling Chemical Reagents
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Caption: General workflow for safe laboratory handling of chemical reagents.
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Hazard Identification and Safety Precautions

Based on the data for 6-Bromo-1-hexanol and the general properties of bromoalkanes, 6-
Bromo-2-hexanol should be treated as a hazardous substance.

Potential Hazards:
o Skin and Eye Irritant: Contact may cause skin irritation and serious eye irritation.[5]
» Respiratory Irritant: Inhalation of vapors may cause respiratory tract irritation.[5]

» Harmful if Swallowed: Ingestion may be harmful. The toxicological properties have not been
fully investigated.[9]

Recommended Safety Precautions:

e Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood
to minimize inhalation exposure.[10]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[10]

o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory.
Inspect gloves before use and change them frequently.[10]

o Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator with an appropriate cartridge.[10]

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash
hands thoroughly after handling.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Keep
away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid
chlorides.[12]

o Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place it in
a suitable container for disposal.[9]
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First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[12]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[12]

» Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[12]

 Ingestion: Do NOT induce vomiting. Clean mouth with water.[12]

Logical Relationships in Safe Chemical Handling

The following diagram illustrates the logical dependencies for ensuring safety when working
with potentially hazardous chemicals.
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Caption: Logical dependencies for ensuring laboratory safety.

Conclusion

While 6-Bromo-2-hexanol presents potential as a synthetic intermediate, the current lack of
comprehensive safety data necessitates a highly cautious and informed approach to its use.
Researchers, scientists, and drug development professionals must rely on the safety profiles of
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analogous compounds and adhere to stringent general laboratory safety protocols. It is
imperative to conduct a thorough, substance-specific risk assessment before any handling of 6-
Bromo-2-hexanol and to assume it possesses hazards similar to or greater than its isomers
until proven otherwise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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